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Compound of Interest

DL-Isocitric acid trisodium salt
Compound Name:
hydrate

cat. No.: B2898266

A Comprehensive Technical Guide to DL-
Isocitric Acid Trisodium Salt Hydrate

An In-depth Analysis for Researchers and Drug
Development Professionals

This technical guide provides a detailed overview of the chemical properties of DL-Isocitric
acid trisodium salt hydrate, a key intermediate in cellular metabolism. The information is
tailored for researchers, scientists, and professionals in the field of drug development who are
interested in the fundamental characteristics and biological significance of this compound.

Core Chemical Properties

DL-Isocitric acid trisodium salt hydrate is the trisodium salt of isocitric acid, an isomer of
citric acid.[1] It is a crucial component of the citric acid cycle (also known as the Krebs cycle or
TCA cycle), a central metabolic pathway for the production of energy in aerobic organisms.[2]
[3][4] The "DL" designation indicates that the product is a racemic mixture of the D- and L-
isomers.[5]

General and Physical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b2898266?utm_src=pdf-interest
https://www.benchchem.com/product/b2898266?utm_src=pdf-body
https://www.benchchem.com/product/b2898266?utm_src=pdf-body
https://www.benchchem.com/product/b2898266?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4126449.htm
https://fiveable.me/key-terms/biological-chemistry-i/isocitrate
https://fiveable.me/key-terms/anatomy-physiology/isocitrate
https://www.yeastgenome.org/go/GO:0006102
https://www.caymanchem.com/product/30378/dl-threo-isocitric-acid-sodium-salt-hydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2898266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
threo-DsLs-Isocitric acid

Synonyms trisodium salt hydrate, Sodium [1]
isocitrate, Trisodium isocitrate

CAS Number 1637-73-6 [6]1[71[8]
White to light yellow or off-

Appearance ] ) [81I9][10]
white crystalline powder

Odor Odorless [10]

Melting Point >300°C [1]

Property Value Source(s)

Molecular Formula CeHsNaszO7 - xH20 [51[6][10]

] 258.07 g/mol (anhydrous

Molecular Weight ) [51[719]
basis)

Purity >93% or 295% [51[9]
BPEHKAXIRZOKIS-

InChl Key [5]
UHFFFAOYSA-K
[Na+].[Na+].

SMILES [Na+].OC(C(CC([O-)=0)C([O-] [5]8]

)=0)C([O-])=0

Solubility and Stability

The solubility and stability of DL-Isocitric acid trisodium salt hydrate are critical parameters

for its use in experimental settings.

Solubility Profile
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Solvent Solubility Source(s)
Water Soluble [1109]

PBS (pH 7.2) 5 mg/mL [5]

DMSO Insoluble [11]

Stability and Storage

DL-Isocitric acid trisodium salt hydrate is generally stable under normal conditions.[12][13]
For long-term storage, it is recommended to keep it at -20°C, where it can be stable for at least
four years.[5] The compound is hygroscopic and should be stored in a dry place, away from
direct sunlight and moisture.[1][12]

Reactivity and Hazards

DL-Isocitric acid trisodium salt hydrate is incompatible with strong oxidizing agents, strong
acids, strong alkalis, and strong reducing agents.[13] It is not considered a hazardous
substance or mixture.[13] Under fire conditions, thermal decomposition may lead to the release
of carbon monoxide and carbon dioxide.[10][13] Standard safety precautions, such as wearing
eye and skin protection, should be followed when handling the compound.[10][12]

Biological Significance: The Role of Isocitrate in
Metabolism

Isocitrate is a pivotal intermediate in several metabolic pathways, most notably the citric acid
cycle.[2][3] It is formed from citrate by the enzyme aconitase and is subsequently oxidized to a-
ketoglutarate by isocitrate dehydrogenase.[3][14] This reaction is a key regulatory point in the
citric acid cycle and results in the production of NADH, a crucial reducing equivalent for ATP
synthesis.[2][3] Beyond its role in energy production, isocitrate also participates in anabolic
processes, serving as a precursor for the synthesis of certain amino acids.[2][15]

Experimental Protocols

The following are detailed methodologies for key experiments to determine the chemical
properties of DL-Isocitric acid trisodium salt hydrate.
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Protocol 1: Determination of Aqueous Solubility

Objective: To determine the solubility of DL-Isocitric acid trisodium salt hydrate in water at a
specified temperature.

Materials:

DL-Isocitric acid trisodium salt hydrate
 Distilled or deionized water

e Analytical balance

e Volumetric flasks

e Magnetic stirrer and stir bars

o Temperature-controlled water bath or incubator
e Centrifuge

o UV-Vis spectrophotometer or HPLC system
Procedure:

o Prepare a series of saturated solutions by adding an excess amount of the compound to a
known volume of water in separate flasks.

» Equilibrate the solutions at a constant temperature (e.g., 25°C) for a sufficient period (e.qg.,
24-48 hours) with continuous stirring to ensure equilibrium is reached.

 After equilibration, cease stirring and allow the undissolved solid to settle.
o Centrifuge the samples to further separate the solid from the supernatant.
o Carefully withdraw an aliquot of the clear supernatant.

« Dilute the aliquot with a known volume of water.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b2898266?utm_src=pdf-body
https://www.benchchem.com/product/b2898266?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2898266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Determine the concentration of the dissolved compound in the diluted sample using a
suitable analytical method (e.g., UV-Vis spectrophotometry at a predetermined wavelength or
HPLC with a standard curve).

o Calculate the original concentration in the saturated solution to determine the solubility.

Protocol 2: Measurement of pH

Objective: To determine the pH of a solution of DL-Isocitric acid trisodium salt hydrate.
Materials:

o DL-Isocitric acid trisodium salt hydrate

« Distilled or deionized water

o Calibrated pH meter with an electrode

o Standard buffer solutions (pH 4, 7, and 10)

» Beakers

e Magnetic stirrer and stir bars

Procedure:

o Calibrate the pH meter according to the manufacturer's instructions using the standard buffer
solutions.

e Prepare a solution of a known concentration (e.g., 1% w/v) of DL-Isocitric acid trisodium
salt hydrate in water.

« Stir the solution gently to ensure it is homogeneous.
o Immerse the pH electrode in the solution, ensuring the bulb is fully covered.
o Allow the pH reading to stabilize.

e Record the pH value.
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Visualizations

The following diagrams illustrate the central role of isocitrate in metabolism and a typical
experimental workflow.

Isocitrate
Dehydrogenase
Aconitase Isocitrate (NAD+ -> NADH) PGIpha_Ketoglutarate)

Click to download full resolution via product page

Caption: The conversion of citrate to a-ketoglutarate in the citric acid cycle.
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Equilibrate with stirring
at constant temperature
(Allow solid to settle)

Centrifuge to separate solid

Extract clear supernatant
(Dilute supernatang

Analyze concentration
(e.g., HPLC, UV-Vis)

Click to download full resolution via product page

Caption: A standard workflow for determining the solubility of a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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